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Compound of Interest

Compound Name: SLU-PP-1072

Cat. No.: B12388291

Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of SLU-PP-1072, a dual ERRα/γ inverse agonist utilized in prostate cancer research.

The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard and Precautionary Data
The following table summarizes the hazard classifications and precautionary statements for

SLU-PP-1072 as identified in its Safety Data Sheet (SDS). Adherence to these guidelines is

crucial for minimizing risk.[1]
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Category Classification Precautionary Statement

Health Hazard
Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed.

Environmental Hazard
Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life.

Environmental Hazard
Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

Prevention Handling
P264: Wash skin thoroughly

after handling.

P270: Do not eat, drink or

smoke when using this

product.

Environmental
P273: Avoid release to the

environment.

Response Ingestion

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell.

P330: Rinse mouth.

Environmental P391: Collect spillage.

Disposal Waste

P501: Dispose of contents/

container to an approved

waste disposal plant.

Disposal Protocol
The primary disposal route for SLU-PP-1072 is through an approved waste disposal plant.[1]

The following protocol details the necessary steps for preparing the compound for disposal,

ensuring the safety of personnel and the environment.
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Objective: To safely prepare and package SLU-PP-1072 waste for collection by a certified

chemical waste disposal service.

Materials:

Appropriate Personal Protective Equipment (PPE):

Safety goggles with side-shields

Protective gloves (chemically resistant)

Impervious clothing (lab coat)

Suitable respirator

Designated and labeled chemical waste container

Container labels for hazardous waste

Spill containment materials (e.g., absorbent pads)

Procedure:

Personal Protective Equipment (PPE) and Engineering Controls:

Prior to handling SLU-PP-1072, ensure you are wearing the specified PPE: safety

goggles, protective gloves, and a lab coat.

Conduct all handling and disposal preparations within a well-ventilated area, preferably

inside a chemical fume hood to avoid inhalation of any dust or aerosols.[1]

Ensure an accessible safety shower and eye wash station are nearby.[1]

Waste Segregation:

Do not mix SLU-PP-1072 waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.
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This includes keeping it separate from incompatible materials such as strong acids/alkalis

and strong oxidizing/reducing agents.[1]

Containerization of Waste:

Place all solid waste contaminated with SLU-PP-1072 (e.g., weighing paper, contaminated

tips) into a designated, leak-proof, and clearly labeled hazardous waste container.

For solutions containing SLU-PP-1072, use a designated, sealed, and compatible liquid

waste container.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"SLU-PP-1072".

Include the hazard pictograms for acute toxicity and environmental hazard.

Indicate the approximate quantity of the waste.

Storage of Waste:

Store the sealed waste container in a cool, well-ventilated, and designated secondary

containment area away from direct sunlight and sources of ignition until it is collected by

the waste disposal service.[1]

Handling Spills:

In the event of a spill, collect the spillage using appropriate absorbent materials.[1]

Place all contaminated materials into the designated hazardous waste container.

Thoroughly decontaminate the area after the spill has been cleaned up.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's EHS-

approved chemical waste contractor.
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Do not attempt to dispose of SLU-PP-1072 down the drain or in regular trash, as it is very

toxic to aquatic life.[1]

Disposal Workflow

Step 1: Don PPE
(Goggles, Gloves, Lab Coat)

Step 2: Handle in Ventilated Area
(Chemical Fume Hood)

Step 3: Segregate Waste
(Solid vs. Liquid)

Step 4: Place in Labeled
Hazardous Waste Container

Step 5: Securely Seal Container

Step 6: Store in Designated
Secondary Containment

Step 7: Arrange for Collection by
Approved Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SLU-PP-1072.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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